2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-one hydroiodide

• IUPAC Name: 2,3,6,7-tetrahydro-1H-imidazo[1,2-a]pyrimidin-5-one;hydroiodide
• InChI: InChI=1S/C6H9N3O.HI/c10-5-1-2-7-6-8-3-4-9(5)6;/h1-4H2,(H,7,8);1H
• InChI Key: MTSPKCRHDGSOSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C2NCCN2C1=O.I
• Molecular Formula: C6H10IN3O
• Molecular Weight: 267.07 g/mol
• CAS RN: 99646-02-3

Description

“2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-one hydroiodide” is a chemical compound with the CAS Number 99646-02-3. Its molecular formula is C6H10IN3O and it has a molecular weight of 267.07.

Physical and Chemical Properties The melting point of this compound is 174-176 °C (when dissolved in ethanol). Unfortunately, the density, boiling point, and flash point are not available.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Imidazo[1,5-a]pyrimidine Derivatives : New derivatives of imidazo[1,5-a]pyrimidine have been synthesized, showcasing the transformation of imidazo[1,5-a]pyrimidine core into 3H-imidazo[4,5-b]pyridine under acidic conditions. This transformation is a new version of the Dimroth rearrangement involving the cleavage of C–N bond and formation of C–C bond (Tolkunov et al., 2021).
• Regioselective Synthesis of Imidazo and Pyrimido[1,2-a]pyrimidinones : A study developed a method for synthesizing several imidazo and pyrimido[1,2-a]pyrimidinones through intramolecular cyclization. This method highlights the efficient and operationally simple process for obtaining these compounds (Font et al., 2006).

Chemical Reactions and Derivatives

• Synthesis of 2-Imino-7-methyl-2,3-dihydroimidazo Derivatives : Research demonstrated the synthesis of 2-imino-7-methyl-2,3-dihydroimidazo[1,2-a]-pyrimidin-5(1H)-ones and their reactions with nucleophiles, leading to the production of various derivatives. These compounds showed the existence of two tautomeric forms in solution (Jakubkienė et al., 2008).
• Synthesis of Substituted 2-Aminoimidazoles : An efficient synthesis method for substituted 2-aminoimidazoles starting from 2-aminopyrimidines was developed. This method showcases the versatility of imidazo[1,2-a]pyrimidin-1-ium salts in chemical transformations (Ermolat'ev & Van der Eycken, 2008).

Applications in Medicinal Chemistry

• Therapeutic Potential of Imidazo[1,2-a]pyridine Scaffold : Imidazo[1,2-a]pyridine, a related compound, is recognized for its broad range of applications in medicinal chemistry. Its structural modifications have led to the discovery of potential therapeutic agents (Deep et al., 2016).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for this compound is not available, which suggests that the safety and hazards associated with this compound might not be well-studied. It’s always recommended to handle chemical compounds with care and appropriate safety measures.